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Compound of Interest

Compound Name: Fmoc-Bip(4,4')-OH

Cat. No.: B557511 Get Quote

An In-depth Technical Guide to the Safe Handling of Fmoc-Bip(4,4')-OH

For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical reagents is paramount to ensuring laboratory safety and experimental

integrity. This guide provides a comprehensive overview of the safety and handling guidelines

for Fmoc-Bip(4,4')-OH, a derivative of alanine utilized in peptide synthesis.

Chemical and Physical Properties
Fmoc-Bip(4,4')-OH, with the IUPAC name (2S)-3-[1,1'-biphenyl]-4-yl-2-{[(9H-fluoren-9-

ylmethoxy)carbonyl]amino}propanoic acid, is a white to off-white powder.[1][2] A thorough

understanding of its physical and chemical properties is the first step in safe handling.
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Property Value Source

CAS Number 199110-64-0 [1][2][3][4][5][6]

Molecular Formula C30H25NO4 [1][2][3][4][5][6]

Molecular Weight 463.52 g/mol [1][2][3][4][5][6]

Appearance
White to pale yellow or off-

white powder/solid
[1][2][6]

Purity ≥ 97% or ≥ 98% (HPLC) [1][7]

Melting Point 182 - 187 °C [1]

Boiling Point 700.7±60.0 °C (Predicted) [6]

Density 1.257±0.06 g/cm3 (Predicted) [6]

Solubility
DMSO: 100 mg/mL (215.74

mM; requires sonication)
[2]

Optical Rotation
[a]D20 = -12 ± 2 ° (c=1 in

DMF)
[1]

Storage Temperature

2-8°C, -20°C, or room

temperature in a dark, inert

atmosphere

[1][2][4][6]

Hazard Identification and Safety Precautions
Fmoc-Bip(4,4')-OH is classified with several hazard statements, necessitating careful handling

to avoid exposure. The GHS signal word for this compound is "Warning".[3][6][7]

Hazard Statements:

H302: Harmful if swallowed.[3][7]

H315: Causes skin irritation.[3][6][7]

H319: Causes serious eye irritation.[3][6][7]
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H335: May cause respiratory irritation.[3][6][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P271: Use only outdoors or in a well-ventilated area.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][7]

P405: Store locked up.[7]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[7]

Experimental Protocols: Safe Handling Procedures
Adherence to strict experimental protocols is crucial when working with Fmoc-Bip(4,4')-OH.

The following are recommended procedures for key laboratory operations.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.
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Personal Protective Equipment (PPE) Protocol

Entry into Lab Area

Don a Lab Coat
(Fully Buttoned)

1.

Wear Nitrile Gloves
(Inspect Before Use)

Use N95/P1 Dust Mask
(If high dust potential)

4. Assess Dust Risk

Wear Safety Goggles
(ANSI Z87.1 Approved)

2.

3.

Proceed with Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow before handling Fmoc-Bip(4,4')-
OH.

Engineering Controls
Utilize engineering controls to minimize the risk of inhalation and contamination.
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Ventilation: Always handle Fmoc-Bip(4,4')-OH in a well-ventilated area.[8][9] For procedures

that may generate dust, such as weighing or transferring the solid, a chemical fume hood or

an enclosure with local exhaust ventilation is mandatory.[8][9]

Spill and Exposure Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[8] If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[8] Seek medical attention.

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for

breathing.[10] If respiratory symptoms develop, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[11]

Spill Cleanup: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[9] Do not allow the

product to enter drains.[9][11]
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Spill Response and Exposure Protocol

Immediate Actions

{Spill or Exposure Occurs} Assess Situation
Is the area safe to enter?

Is PPE available?

Evacuate Area
& Alert Supervisor

No

Skin Contact:
Wash with soap & water

Yes

Eye Contact:
Rinse with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical help

Contain & Clean Spill
(Sweep, avoid dust)

Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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